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Introduction
Nonadecanoic acid (C19:0), a long-chain saturated fatty acid with an odd number of carbon

atoms, is a rare lipid in mammalian systems, typically found in low concentrations.[1][2][3][4][5]

Despite its low abundance, its role as an internal standard in lipidomics has made its accurate

quantification and understanding of its metabolic fate crucial. This technical guide provides a

comprehensive overview of the current knowledge on nonadecanoate metabolism in

mammalian systems, including its breakdown, potential synthesis, and the experimental

methods used for its study.

Metabolic Pathways of Nonadecanoate
As an odd-chain fatty acid, nonadecanoate undergoes degradation through several

established pathways for fatty acid catabolism: beta-oxidation, alpha-oxidation, and omega-

oxidation.

Beta-Oxidation of Nonadecanoate
The primary pathway for the degradation of straight-chain fatty acids is beta-oxidation, which

occurs in both mitochondria and peroxisomes.[6][7] For odd-chain fatty acids like

nonadecanoate, the final round of beta-oxidation yields a molecule of acetyl-CoA (C2) and a

molecule of propionyl-CoA (C3).[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1228766?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272531/
https://pubchem.ncbi.nlm.nih.gov/compound/12591
https://www.mdpi.com/1420-3049/20/2/2425
https://www.selleckchem.com/products/nonadecanoic-acid.html
https://en.wikipedia.org/wiki/Nonadecylic_acid
https://www.benchchem.com/product/b1228766?utm_src=pdf-body
https://www.benchchem.com/product/b1228766?utm_src=pdf-body
https://www.benchchem.com/product/b1228766?utm_src=pdf-body
https://www.benchchem.com/product/b1228766?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK556002/
https://bio.libretexts.org/Bookshelves/Biochemistry/Fundamentals_of_Biochemistry_(Jakubowski_and_Flatt)/02%3A_Unit_II-_Bioenergetics_and_Metabolism/17%3A_Fatty_Acid_Catabolism/17.02%3A_Oxidation_of_Fatty_Acids
https://www.benchchem.com/product/b1228766?utm_src=pdf-body
https://ec-undp-electoralassistance.org/fetch.php/libweb/jCQaOz/Odd_Chain_Fatty_Acid_Oxidation.pdf
https://en.wikipedia.org/wiki/Odd-chain_fatty_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The overall process can be summarized as follows:

Activation: Nonadecanoic acid is first activated to nonadecanoyl-CoA in the cytoplasm.

Transport: Nonadecanoyl-CoA is then transported into the mitochondrial matrix.

Cyclic Degradation: A series of enzymatic reactions, including oxidation, hydration, oxidation,

and thiolysis, sequentially removes two-carbon units in the form of acetyl-CoA.

Final Products: After eight cycles of beta-oxidation, the final three-carbon remnant is

propionyl-CoA.

Propionyl-CoA is then carboxylated to methylmalonyl-CoA, which is subsequently converted to

succinyl-CoA, an intermediate of the citric acid cycle.[9] This anaplerotic role of odd-chain fatty

acid metabolism can contribute to replenishing citric acid cycle intermediates.[10]
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Beta-oxidation of nonadecanoate.

Alpha-Oxidation
Alpha-oxidation is a metabolic pathway that involves the removal of a single carbon atom from

the carboxyl end of a fatty acid.[9][11][12] This process is particularly important for branched-

chain fatty acids but can also occur for straight-chain fatty acids.[6] In the context of

nonadecanoate, alpha-oxidation would convert it to octadecanoic acid (stearic acid, C18:0), an

even-chain fatty acid that can then be completely degraded through beta-oxidation to acetyl-

CoA. This pathway is primarily located in peroxisomes.[6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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